Cas no 1805373-24-3 (5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1805373-24-3
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4858062
• Update Time: 2025-08-04

5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H7F5N2O/c9-7(10)6-3(8(11,12)13)1-4(14)5(2-16)15-6/h1,7,16H,2,14H2
• InChI Key： SHINGIKHQKGMQE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CO)N=C1C(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol

Introduction to 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1805373-24-3)

5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol, with the CAS number 1805373-24-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorinated substituents, specifically difluoromethyl and trifluoromethyl groups, enhances its chemical reactivity and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol contribute to its unique properties and functionalities. The amino group at the 5-position provides a site for further chemical modifications, enabling the attachment of other pharmacophores or functional groups. Additionally, the methanol moiety at the 6-position serves as a polar functional group that can influence solubility and metabolic stability. These characteristics make it an attractive candidate for drug discovery and development programs targeting various therapeutic areas.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The introduction of fluorine atoms into organic molecules often leads to enhanced binding interactions with biological targets, improved resistance to enzymatic degradation, and increased lipophilicity. These attributes are particularly valuable in the design of small-molecule drugs that require precise targeting and sustained activity.

Recent studies have highlighted the potential of fluorinated pyridines in the development of antiviral, anticancer, and anti-inflammatory agents. For instance, compounds containing trifluoromethyl groups have been shown to exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation and survival. Similarly, difluoromethyl-substituted pyridines have demonstrated promising activity against viral proteases and integrases, making them relevant in antiviral therapies. The compound 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

The synthesis of 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is critical in introducing the desired fluorinated substituents into the pyridine core. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological evaluation of 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases associated with cancer cell signaling networks. Additionally, its interaction with membrane-bound receptors has been investigated for potential applications in neuropharmacology.

The compound's structural flexibility allows for further derivatization to explore new pharmacological profiles. By introducing additional functional groups or modifying existing ones, researchers can fine-tune the biological activity and selectivity of 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol. This approach is particularly useful in identifying lead compounds for drug development pipelines. High-throughput screening (HTS) techniques combined with computational modeling have been employed to accelerate the discovery process.

The role of computational chemistry in understanding the behavior of 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol cannot be overstated. Molecular modeling techniques such as density functional theory (DFT) and molecular dynamics (MD) simulations provide insights into the compound's interactions with biological targets at an atomic level. These computational tools help predict binding affinities, identify key interaction residues, and optimize drug-like properties. Such advancements are crucial in modern drug discovery efforts.

The future prospects of 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol are promising as it continues to be explored in various research projects worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic efficacy and reduced side effects. As our understanding of disease mechanisms evolves, so does our ability to design targeted therapies using advanced chemical entities like this one.

In conclusion, 5-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1805373-24-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a building block for drug discovery underscores its importance in developing next-generation therapeutics aimed at treating complex diseases such as cancer and inflammation-related disorders.